(3S*,4S*)-1-[(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)carbonyl]-4-propyl-3-pyrrolidinecarboxylic acid

• IUPAC Name: (3S,4S)-1-(3-oxo-4H-1,4-benzoxazine-7-carbonyl)-4-propylpyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C17H20N2O5/c1-2-3-11-7-19(8-12(11)17(22)23)16(21)10-4-5-13-14(6-10)24-9-15(20)18-13/h4-6,11-12H,2-3,7-9H2,1H3,(H,18,20)(H,22,23)/t11-,12-/m1/s1
• InChI Key: LXCZCLBPHLGTFR-VXGBXAGGSA-N
• Canonical SMILES: CCCC1CN(CC1C(=O)O)C(=O)C2=CC3=C(C=C2)NC(=O)CO3
• Isomeric SMILES: CCC[C@@H]1CN(C[C@H]1C(=O)O)C(=O)C2=CC3=C(C=C2)NC(=O)CO3
• Molecular Formula: C17H20N2O5
• Molecular Weight: 332.4 g/mol

Description

Molecular Structure Analysis

Molecular structure analysis often involves techniques such as X-ray crystallography, NMR spectroscopy, and computational modeling. These techniques can provide information about the arrangement of atoms in the molecule and the types of bonds between them.

Chemical Reactions Analysis

Chemical reactions analysis involves studying the reactions that the compound can undergo. This can include reactions with other compounds, decomposition reactions, and reactions under various conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its melting point, boiling point, solubility in various solvents, and reactivity with other substances.

Mechanism of Action

The mechanism of action of a compound describes how it interacts with other molecules. This is particularly important for drugs, as the mechanism of action can determine the drug’s effects on the body.

Safety and Hazards

The safety and hazards of a compound are determined by its toxicity, flammability, and potential for causing environmental damage.

Future Directions

Future directions could involve further studies on the compound’s properties, potential uses, and effects on the environment. It could also involve the development of new synthesis methods or the discovery of new reactions.